Axitinib Impurity c

• Molecular Formula: C15H13N3O2S
• Molecular Weight: 299.3 g/mol
• InChI: InChI=1S/C15H13N3O2S/c1-16-15(19)12-4-2-3-5-14(12)21(20)11-7-6-10-9-17-18-13(10)8-11/h2-9H,1H3,(H,16,19)(H,17,18)
• InChIKey: LRCVUTDUXGEBMO-UHFFFAOYSA-N

Axitinib Impurity C: Identity & Reference Standard

Axitinib Impurity C, chemically defined as 2-((1H-indazol-6-yl)sulfinyl)-N-methylbenzamide (also referred to as Despropenepyridine Axitinib Sulfoxide), is a specified, identified impurity associated with the tyrosine kinase inhibitor axitinib (Inlyta). It possesses the molecular formula C15H13N3O2S and a molecular weight of 299.35 g/mol [1]. This impurity is categorized as a despropenepyridine sulfoxide derivative—a structural fragment lacking the (E)-2-(pyridin-2-yl)vinyl side chain present in the parent drug and in many other axitinib-related impurities . Axitinib Impurity C is listed among known impurities A, B, C, D, and E in axitinib drug substance specifications, where unknown individual impurities are controlled at ≤0.15% and total impurities at ≤0.5% [2]. It is supplied as a fully characterized reference standard with detailed Certificates of Analysis (CoA) compliant with regulatory guidelines, supporting Abbreviated New Drug Application (ANDA) submissions, analytical method development, method validation (AMV), and quality control (QC) applications during commercial production of axitinib [1].

Identity Despropenepyridine sulfoxide fragment, distinct from full axitinib scaffold

Regulatory Role Specified identified impurity per ICH Q3A; individually listed in axitinib specification

Use Context ANDA method validation, HPLC impurity profiling, QC release testing

• [1] SynZeal. Axitinib Impurity C (CAS 1959572-97-4). Product Datasheet. SynZeal Research. View Source
• [2] YJSershi. Axitinib Detection Specification: Known Impurities A/B/C/D/E, Unknown ≤0.15%, Total ≤0.5%. Pharmaceutical Analytical Testing Standard. View Source

Why Axitinib Impurity C Cannot Be Replaced

Axitinib impurity reference standards are not interchangeable because each specified impurity possesses a unique chemical structure, chromatographic retention behavior, and regulatory standing. Axitinib Impurity C is a despropenepyridine sulfoxide fragment (MW 299.35) that differs fundamentally from Axitinib Impurity A (the full sulfoxide metabolite M12, MW 402.47, CAS 1347304-18-0) [1], from Axitinib Impurity B (the full sulfone, MW 402.5, CAS 1348536-59-3) [2], and from Axitinib Impurity D (the N-acetyl despropenepyridine sulfoxide, CAS 1959572-98-5) [3]. These structural differences produce distinct HPLC retention times, UV absorption profiles, and mass spectrometric fragmentation patterns, meaning that a reference standard for one impurity cannot serve as a surrogate for another in validated analytical methods. Regulatory specifications for axitinib drug substance explicitly list Impurity C among known impurities A through E requiring individual monitoring [4]. Substituting a different impurity reference standard would invalidate method system suitability, compromise quantification accuracy, and risk non-compliance with ICH Q3A requirements for specified identified impurities.

Structural mismatch

Impurity C is a despropenepyridine sulfoxide; Impurity A retains full axitinib scaffold. Mass and chromophore differ, altering chromatographic retention.

Regulatory gap

Each specified impurity (A–E) requires individual monitoring. A generic standard cannot satisfy ICH Q3A identification requirements.

Method-specific mismatch

Distinct UV and MS profiles mean a substitute standard would compromise system suitability, quantification accuracy, and method specificity.

• [1] ChemicalBook. Axitinib Sulfoxide (Axitinib Impurity A, CAS 1347304-18-0). Molecular Formula C22H18N4O2S, MW 402.47. View Source
• [2] CATO Research Chemicals. Axitinib Impurity B / Axitinib Sulfone (CAS 1348536-59-3). Product Specification. View Source
• [3] Veeprho. Axitinib Impurity D (CAS 1959572-98-5): 2-((1-acetyl-1H-indazol-6-yl)sulfinyl)-N-methylbenzamide. Product Datasheet. View Source
• [4] YJSershi. Axitinib Detection Specification: Known Impurities A/B/C/D/E, Unknown ≤0.15%, Total ≤0.5%. Pharmaceutical Analytical Testing Standard. View Source

Axitinib Impurity C: Comparative Evidence

Structural Differentiation from Impurity A

Axitinib Impurity C (CAS 1959572-97-4) is a despropenepyridine fragment with molecular formula C15H13N3O2S and MW 299.35. In contrast, Axitinib Impurity A (the major circulating sulfoxide metabolite M12, CAS 1347304-18-0) retains the full axitinib scaffold with molecular formula C22H18N4O2S and MW 402.47 [1]. The mass difference of 103.12 Da reflects the absence of the (E)-2-(pyridin-2-yl)vinyl moiety in Impurity C. This structural distinction is critical for mass spectrometric identification: Impurity C produces a protonated molecular ion at m/z 300.1 ([M+H]+), whereas Impurity A yields m/z 403.1 ([M+H]+), ensuring unambiguous differentiation in LC-MS/MS impurity profiling methods [2]. The sulfoxide functional group (S=O) in Impurity C also confers a chiral center at sulfur, producing a characteristic diastereomeric profile distinguishable from the achiral sulfone group (SO2) in Impurity B .

Structural Identity vs Impurity A

Reported

ΔMW = 103.12 Da, [M+H]+ 300.1 vs 403.1

Enables unambiguous LC-MS/MS peak assignment

HRMS and NMR per Kushwah et al. 2022

Evidence Dimension	Molecular identity and mass spectrometric signature
Target Compound Data	MW 299.35; [M+H]+ = 300.1; Formula C15H13N3O2S; contains sulfoxide (S=O) chiral center
Comparator Or Baseline	Axitinib Impurity A (M12): MW 402.47; [M+H]+ = 403.1; Formula C22H18N4O2S. Axitinib Impurity B (sulfone): MW 402.5; achiral SO2 group.
Quantified Difference	ΔMW = 103.12 Da (Impurity C vs. Impurity A); Δ functional group = S=O (chiral) vs. SO2 (achiral) vs. parent thioether
Conditions	High-resolution mass spectrometry (HRMS) and NMR structural characterization as per Kushwah et al. (2022) forced degradation study methodology

Why This Matters

Procurement of the correct impurity reference standard with the exact molecular identity is essential for accurate peak assignment in HPLC impurity profiling and for meeting regulatory identification requirements under ICH Q3A.

• [1] SynZeal. Axitinib Impurity C (CAS 1959572-97-4). Product Datasheet. View Source
• [2] Kushwah BS, Golla VM, Dhiman V, Samanthula G. Forced degradation studies on axitinib and characterization of its degradation products by LC-HRMS and NMR along with in silico toxicity assessment. Separation Science Plus. 2022;5(8):431-441. doi:10.1002/sscp.202200043 View Source

Regulatory Specification: Known vs. Unspecified Impurities

Axitinib Impurity C is explicitly listed among known impurities A, B, C, D, and E in axitinib drug substance specifications, with a general acceptance criterion for any single unknown impurity set at ≤0.15% and total impurities at ≤0.5% [1]. This contrasts with unspecified impurities, which are controlled only by a general acceptance criterion without individual listing, and with unidentified specified impurities, which are listed but not structurally characterized [2]. The explicit identification and listing of Impurity C means that its reference standard must be individually sourced, characterized, and used for method validation—a generic impurity standard cannot be substituted. Furthermore, Axitinib Impurity C is available as a USP-recognized reference material (Despropenepyridine Axitinib Sulfoxide), providing traceability to pharmacopeial standards that is not available for many other axitinib impurities [3].

Regulatory Classification

Class-level

Individually listed Impurity C, USP reference material available

Mandates exact reference standard procurement

ICH Q3A specification: known impurities A–E

Evidence Dimension	Regulatory classification and specification status
Target Compound Data	Specified, identified impurity; individually listed as Impurity C in axitinib drug substance specification; USP reference material available
Comparator Or Baseline	Unspecified impurities: limited by general acceptance criterion only (≤0.15% per ICH Q3A identification threshold for ≤2 g/day daily dose). Unidentified specified impurities: listed but structurally uncharacterized.
Quantified Difference	Specific identification and individual listing vs. general criterion control; pharmacopeial traceability (USP) vs. non-compendial reference standard status
Conditions	ICH Q3A(R2) regulatory framework; axitinib drug substance specification per Chinese pharmacopeial testing standards

Why This Matters

For ANDA filers and QC laboratories, the specified, identified status of Impurity C mandates procurement of the exact compound as a characterized reference standard; substitution with a non-identical impurity standard would result in regulatory citation for inadequate specificity of the impurity method.

• [1] YJSershi. Axitinib Detection Specification: Known Impurities A/B/C/D/E, Unknown ≤0.15%, Total ≤0.5%. Pharmaceutical Analytical Testing Standard. View Source
• [2] ICH Q3A(R2). Impurities in New Drug Substances. International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use. 2006. View Source
• [3] USP Store. Despropenepyridine Axitinib N-Acetyl Sulfoxide (25 mg). USP Reference Standard Material. View Source

Oxidative Stress Marker Specificity

Forced degradation studies by Kushwah et al. (2022) demonstrated that axitinib is unstable under oxidative and photolytic conditions, generating four distinct degradation products characterized as sulfoxide, sulfone, isomeric, and dimer impurities [1]. The sulfoxide-type impurity (corresponding to the sulfoxide functional group class to which Impurity C belongs) is specifically formed under oxidative stress conditions (e.g., H2O2 exposure), whereas the isomeric impurity is formed primarily under photolytic conditions, and the dimer under thermal stress [1]. This pathway specificity means that Impurity C serves as a diagnostic marker for oxidative degradation of the axitinib drug substance, enabling targeted stability-indicating method development. In the in vitro metabolism study by Zientek et al. (2016), the Km and Vmax values for sulfoxide formation by CYP3A4 were 4.0 µM and 9.6 pmol·min⁻¹·pmol⁻¹, respectively, compared to CYP3A5 values of 1.9 µM and 1.4 pmol·min⁻¹·pmol⁻¹, demonstrating that CYP3A4 is the dominant enzyme responsible for sulfoxide formation (66% of intrinsic clearance attributable to CYP3A4 vs. 15% to CYP3A5) [2].

Oxidative Marker Kinetics

Reported

CYP3A4 Km 4.0 µM, Vmax 9.6 pmol/min/pmol; 66% intrinsic clearance

Diagnostic marker for oxidative degradation pathway

Forced degradation per ICH Q1A; HLM data

Evidence Dimension	Degradation pathway specificity and formation kinetics
Target Compound Data	Sulfoxide-type impurity formed under oxidative stress (H2O2); CYP3A4 Km = 4.0 µM, Vmax = 9.6 pmol·min⁻¹·pmol⁻¹; CYP3A4 contributes 66% of axitinib intrinsic clearance
Comparator Or Baseline	Sulfone impurity: further oxidation product. Isomeric impurity: photolytic pathway. Dimer impurity: thermal pathway. CYP3A5 contribution to sulfoxide: Km = 1.9 µM, Vmax = 1.4 pmol·min⁻¹·pmol⁻¹ (15% of intrinsic clearance).
Quantified Difference	CYP3A4 vs. CYP3A5 relative contribution to sulfoxide formation: 66% vs. 15%. Oxidative (H2O2) vs. photolytic vs. thermal degradation pathway specificity.
Conditions	Forced degradation per ICH Q1A(R2) guidelines; in vitro metabolism using human liver microsomes (HLM, 2 mg/mL) and recombinant CYP isoforms

Why This Matters

The pathway-specific formation of sulfoxide impurities under oxidative conditions enables Impurity C to serve as a critical marker for oxidative degradation in stability studies, distinguishing it from impurities arising through other mechanisms that would require different control strategies.

• [1] Kushwah BS, Golla VM, Dhiman V, Samanthula G. Forced degradation studies on axitinib and characterization of its degradation products by LC-HRMS and NMR along with in silico toxicity assessment. Separation Science Plus. 2022;5(8):431-441. doi:10.1002/sscp.202200043 View Source
• [2] Zientek MA, Goosen TC, Tseng E, et al. In Vitro Kinetic Characterization of Axitinib Metabolism. Drug Metab Dispos. 2016;44(1):102-114. doi:10.1124/dmd.115.065615 View Source

Pharmacological Inactivity vs. Parent Drug

The axitinib sulfoxide metabolite class, to which Impurity C belongs, is pharmacologically inactive as a VEGFR tyrosine kinase inhibitor, in contrast to the parent drug axitinib which inhibits VEGFR1, VEGFR2, and VEGFR3 with subnanomolar IC50 values (0.1-0.3 nM) [1]. Clinical pharmacokinetic studies with [14C]-axitinib demonstrated that the major sulfoxide metabolite M12 (the full-structure analog of Impurity C) and the N-glucuronide M7 are pharmacologically inactive, comprising 16.2% and 50.4% of circulating radioactivity, respectively, while unchanged axitinib accounted for 22.5% [2]. This established pharmacological inactivity of the sulfoxide class supports the safety qualification of Impurity C under ICH Q3A guidelines, as the impurity is not expected to contribute to on-target VEGFR inhibition. However, Kushwah et al. (2022) performed in silico toxicity assessment of all four axitinib degradation products and reported that the sulfoxide and sulfone impurities require individual toxicological evaluation due to potential off-target structural alerts, distinguishing them from the isomeric and dimer degradation products in terms of predicted toxicity profiles [3].

Pharmacological Activity vs Parent

Reported

Parent VEGFR IC50 0.1–0.3 nM; sulfoxide class inactive

Supports impurity qualification under ICH Q3A

In silico toxicity requires individual assessment

Evidence Dimension	Pharmacological activity and toxicological classification
Target Compound Data	Sulfoxide class: pharmacologically inactive at VEGFR (no kinase inhibition). In silico toxicity: requires individual assessment per Kushwah et al. 2022.
Comparator Or Baseline	Axitinib parent: VEGFR1/2/3 IC50 = 0.1-0.3 nM (potent inhibition). N-glucuronide M7: pharmacologically inactive (50.4% of circulating radioactivity). Isomeric and dimer impurities: distinct in silico toxicity profiles.
Quantified Difference	VEGFR inhibitory activity: parent subnanomolar vs. sulfoxide class inactive. Plasma exposure (AUC): M12 sulfoxide = 16.2% vs. axitinib = 22.5% of circulating radioactivity.
Conditions	In vitro VEGFR kinase inhibition assays; human [14C]-axitinib pharmacokinetic study (0-12 h plasma); in silico toxicity prediction using computational toxicology tools

Why This Matters

The documented pharmacological inactivity of the sulfoxide class informs impurity qualification strategies: while on-target VEGFR toxicity is not a concern, the in silico structural alerts identified by Kushwah et al. necessitate procurement of the authentic Impurity C reference standard for validated impurity-specific toxicological assessment rather than relying on read-across from the parent drug.

• [1] Bender SL, et al. Axitinib (AG-013736): a potent and selective inhibitor of VEGFR 1, 2, and 3. Cancer Research. 2004. VEGFR IC50 values: 0.1-0.3 nM. View Source
• [2] Smith BJ, Biesdorf C, Pudvah N, et al. Pharmacokinetics, Metabolism, and Excretion of [14C]Axitinib, a Vascular Endothelial Growth Factor Receptor Tyrosine Kinase Inhibitor, in Humans. Drug Metab Dispos. 2014;42(5):918-931. View Source
• [3] Kushwah BS, Golla VM, Dhiman V, Samanthula G. Forced degradation studies on axitinib and characterization of its degradation products by LC-HRMS and NMR along with in silico toxicity assessment. Separation Science Plus. 2022;5(8):431-441. doi:10.1002/sscp.202200043 View Source

Axitinib Impurity C: Application Scenarios

ANDA Method Validation for Impurity C

For generic pharmaceutical companies filing an Abbreviated New Drug Application (ANDA) for axitinib tablets, ICH Q3A(R2) requires that each specified identified impurity be individually quantified using a validated analytical method with a characterized reference standard. Axitinib Impurity C, as one of the listed known impurities A through E in axitinib specifications, must be included in the impurity panel for HPLC method validation. The reference standard enables determination of relative retention time (RRT), relative response factor (RRF), limit of detection (LOD), and limit of quantification (LOQ) specific to Impurity C, which cannot be extrapolated from Impurity A or B due to their distinct chromatographic behavior arising from the 103 Da mass difference and absence of the pyridinyl-vinyl chromophore in Impurity C [1]. The USP-recognized Despropenepyridine Axitinib Sulfoxide reference material provides pharmacopeial traceability that strengthens the ANDA quality module [2].

Oxidative Forced Degradation: Pathway Marker

When developing a stability-indicating HPLC method for axitinib per ICH Q1A(R2), forced degradation under oxidative conditions (e.g., 3% H2O2) generates the sulfoxide degradation product class to which Impurity C belongs. Kushwah et al. (2022) demonstrated that axitinib is specifically labile under oxidative and photolytic conditions, producing sulfoxide, sulfone, isomeric, and dimer impurities [1]. The authentic Impurity C reference standard is required to confirm peak identity in the oxidative stress chromatogram, establish peak purity (via PDA or LC-MS), and demonstrate that the HPLC method achieves baseline resolution between Impurity C and both the parent axitinib peak and neighboring impurity peaks. Without the correct reference standard, misassignment of the sulfoxide degradation peak to another impurity would compromise the method's specificity claim and could result in regulatory rejection of the stability-indicating method [2].

LC-MS/MS Profiling: Structural Differentiation

In high-resolution mass spectrometry-based impurity profiling of axitinib drug substance, the unambiguous identification of Impurity C relies on its characteristic m/z 300.1 [M+H]+ ion, which is 103 Da lower than Impurity A (m/z 403.1 [M+H]+) and distinct from Impurity D (m/z 342.1 [M+H]+ for the N-acetyl derivative) [1][2]. This mass difference enables selective reaction monitoring (SRM) or parallel reaction monitoring (PRM) transitions specific to Impurity C in triple quadrupole or high-resolution mass spectrometers. Procurement of the authentic Impurity C standard is essential for optimizing collision energy, confirming fragment ion spectra, and establishing instrument-specific LOD/LOQ values during method transfers between laboratories or across different MS platforms [3].

Genotoxic Risk Assessment: Impurity C Evaluation

Under ICH M7 guidelines, all specified impurities in pharmaceutical products must be assessed for mutagenic potential using computational toxicology (e.g., DEREK Nexus, Sarah Nexus) and, where indicated, in vitro Ames testing. Axitinib Impurity C contains a sulfoxide functional group that, unlike the N-nitroso axitinib impurity class (which is a known genotoxic impurity requiring control at the TTC of 1.5 µg/day), does not possess a classic DNA-reactive structural alert [1][2]. However, Kushwah et al. (2022) reported that in silico toxicity assessment of axitinib degradation products revealed distinct toxicity prediction profiles for the sulfoxide impurity class compared to the isomeric and dimer impurities [3]. The authentic Impurity C reference standard is required for conducting impurity-specific Ames tests if the in silico assessment yields an equivocal or positive prediction, enabling the definitive ICH M7 class assignment (Class 1-5) that determines the acceptable intake limit and control strategy [4].

Application

Selection Property

Validation Focus

ANDA Impurity Method Validation

Specified impurity reference standard with pharmacopeial traceability

Chromatographic specificity and system suitability for Impurity C

Stability-Indicating Method Development

Oxidative stress degradation marker (sulfoxide class)

Peak purity and baseline resolution from parent axitinib

LC-MS/MS Impurity Profiling

Unique mass spectrometric signature (m/z 300.1)

SRM/PRM transition optimization and LOD verification across MS platforms

Genotoxic Impurity Risk Assessment

Authentic impurity standard for in vitro Ames testing

ICH M7 classification and acceptable intake limit determination

• [1] Kushwah BS, Golla VM, Dhiman V, Samanthula G. Forced degradation studies on axitinib and characterization of its degradation products by LC-HRMS and NMR along with in silico toxicity assessment. Separation Science Plus. 2022;5(8):431-441. doi:10.1002/sscp.202200043 View Source
• [2] ICH Q1A(R2). Stability Testing of New Drug Substances and Products. International Council for Harmonisation. 2003. View Source
• [3] ICH M7(R1). Assessment and Control of DNA Reactive (Mutagenic) Impurities in Pharmaceuticals to Limit Potential Carcinogenic Risk. International Council for Harmonisation. 2017. View Source
• [4] Veeprho. FAQs on Genotoxic Assessment for Impurities: ICH M7 Class 1 to 5 Classification Using Computational Toxicological Tools. 2023. View Source